Cas no 1252820-22-6 (N-(2-chloro-4-fluorophenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(2-chloro-4-fluorophenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1252820-22-6
• MF: C₁₆H₁₃ClFN₃O₂S₂
• MW: 397.87472319603
• CID: 5459540
• Update Time: 2025-08-04

N-(2-chloro-4-fluorophenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-4-fluorophenyl)-2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• STL028739
• N-(2-chloro-4-fluorophenyl)-2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• N-(2-chloro-4-fluorophenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• N-(2-Chloro-4-fluorophenyl)-2-[(3-ethyl-3,4-dihydro-4-oxothieno[3,2-d]pyrimidin-2-yl)thio]acetamide

• Inchi： 1S/C16H13ClFN3O2S2/c1-2-21-15(23)14-12(5-6-24-14)20-16(21)25-8-13(22)19-11-4-3-9(18)7-10(11)17/h3-7H,2,8H2,1H3,(H,19,22)
• InChI Key： RYWCKGZMSNWZSN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(CSC1=NC2C=CSC=2C(N1CC)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 566
• XLogP3: 3.8
• Topological Polar Surface Area: 115

Additional information on N-(2-chloro-4-fluorophenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

Introduction to N-(2-chloro-4-fluorophenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 1252820-22-6)

N-(2-chloro-4-fluorophenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

This compound, identified by its CAS number 1252820-22-6, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates a unique blend of heterocyclic and aromatic rings, which contribute to its distinctive chemical properties and potential biological activities. The presence of both chloro and fluoro substituents on the phenyl ring enhances its interactiveness with biological targets, making it a promising candidate for further investigation.

The core structure of this compound is derived from a thienopyrimidine scaffold, which has garnered considerable attention in recent years due to its role in the development of novel therapeutic agents. Thienopyrimidines are known for their ability to modulate various biological pathways, including those involved in cancer, inflammation, and infectious diseases. The specific modification of this scaffold with a sulfanyl group and an acetamide moiety further expands its pharmacological potential.

In the realm of medicinal chemistry, the design of molecules with precise functional groups is crucial for achieving high selectivity and efficacy. The combination of 3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl and sulfanyl groups in this compound suggests a multifaceted approach to drug design. These elements not only contribute to the molecule's solubility and stability but also enhance its binding affinity to biological receptors.

Recent studies have highlighted the importance of thienopyrimidine derivatives in the treatment of various diseases. For instance, research has demonstrated that compounds with similar structures exhibit potent antitumor properties by inhibiting key enzymes involved in cell proliferation. The presence of both electron-withdrawing and electron-donating groups in this molecule may contribute to its ability to interact with biological targets in a highly specific manner.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern pharmaceutical chemistry. The introduction of the chloro and fluoro substituents requires precise control over reaction conditions to ensure high yield and purity. Additionally, the incorporation of the thienopyrimidine core necessitates advanced synthetic techniques that are well beyond traditional organic chemistry methods.

Evaluation of this compound's pharmacological properties has revealed several promising characteristics. In vitro studies have shown that it exhibits significant activity against certain cancer cell lines by disrupting critical signaling pathways. Furthermore, preliminary animal models suggest that it may have therapeutic potential in treating inflammatory diseases without causing notable side effects.

The role of computational chemistry in the development of new drug candidates cannot be overstated. Advanced modeling techniques have been employed to predict how this compound interacts with biological targets at the molecular level. These simulations have provided valuable insights into its mechanism of action and have guided further optimization efforts.

The future prospects for this compound are promising, with ongoing research aimed at improving its efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced therapeutic benefits. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion, N-(2-chloro-4-fluorophenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 1252820-22-6) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable asset in the search for new therapeutic agents. Continued research and development are expected to unlock its full potential in treating various human diseases.